![molecular formula C7H13ClN2O B3270989 4-Ethyl-piperazine-1-carbonyl chloride CAS No. 53788-12-8](/img/structure/B3270989.png)
4-Ethyl-piperazine-1-carbonyl chloride
Overview
Description
4-Ethyl-piperazine-1-carbonyl chloride is an important pharmaceutical intermediate . It is mainly used in the synthesis of piperazine penicillin and cefoperazone . The molecular formula of this compound is C7H9ClN2O3 .
Molecular Structure Analysis
The molecular weight of this compound is 204.61 . The structure of this compound includes a six-membered ring containing two nitrogen atoms .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.408±0.06 g/cm3 . Its melting point is 100 °C, and its boiling point is predicted to be 292.9±23.0 °C . The compound decomposes in solution .Mechanism of Action
Target of Action
Similar compounds like 4-methyl-1-piperazinecarbonyl chloride are used in the synthesis of various organic compounds , suggesting that 4-Ethyl-piperazine-1-carbonyl chloride might also be used as a building block in organic synthesis.
Action Environment
The action, efficacy, and stability of this compound are likely to be influenced by various environmental factors . These could include the pH and temperature of the reaction environment, the presence of other reactive species, and the specific conditions under which the compound is stored and used.
Advantages and Limitations for Lab Experiments
4-Ethyl-piperazine-1-carbonyl chloride is a versatile intermediate that can be used for the synthesis of a variety of biologically active molecules. It is relatively easy to synthesize and can be obtained in high purity. However, this compound is a reactive intermediate that can be hazardous to handle. Special precautions should be taken when working with this compound, including the use of appropriate protective equipment and the handling of the compound in a fume hood.
Future Directions
4-Ethyl-piperazine-1-carbonyl chloride has the potential to be used in the synthesis of new drugs for the treatment of various diseases. Future research should focus on the optimization of the synthesis method of this compound to obtain higher yields and purity. Additionally, research should focus on the development of new reactions that can be carried out with this compound to obtain novel biologically active molecules. Finally, research should focus on the development of new methods for the safe handling of this compound in the laboratory.
Scientific Research Applications
4-Ethyl-piperazine-1-carbonyl chloride has been used as an intermediate in the synthesis of a variety of biologically active molecules. It has been used in the synthesis of antiviral, anticancer, and antibacterial agents. This compound has also been used in the synthesis of ligands for various receptors, including serotonin receptors and dopamine receptors.
Properties
IUPAC Name |
4-ethylpiperazine-1-carbonyl chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClN2O/c1-2-9-3-5-10(6-4-9)7(8)11/h2-6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPCDOVPDLRWOJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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